Cas no 2228985-18-8 (1-amino-2-(2-ethynylphenyl)propan-2-ol)

• Product Name: 1-amino-2-(2-ethynylphenyl)propan-2-ol
• CAS No: 2228985-18-8
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 6073999
• PubChem ID: 165756683
• Update Time: 2025-10-30

1-amino-2-(2-ethynylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(2-ethynylphenyl)propan-2-ol
• EN300-1819264
• 2228985-18-8

• Inchi： 1S/C11H13NO/c1-3-9-6-4-5-7-10(9)11(2,13)8-12/h1,4-7,13H,8,12H2,2H3
• InChI Key： DKVDEGNKCPTFME-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C1C=CC=CC=1C#C

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino-2-(2-ethynylphenyl)propan-2-ol

1-Amino-2-(2-Ethynylphenyl)Propan-2-Ol: A Comprehensive Overview

1-Amino-2-(2-Ethynylphenyl)Propan-2-Ol, also known by its CAS registry number No 2228985-18-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an amino group, a phenyl ring substituted with an ethynyl group, and a secondary alcohol moiety. The combination of these functional groups makes it a versatile compound with potential applications in drug design, material science, and catalysis.

The synthesis of 1-Amino-2-(2-Ethynylphenyl)Propan-2-Ol has been explored through various methodologies, including nucleophilic substitution, coupling reactions, and enzymatic catalysis. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of this compound with high enantiomeric excess, which is crucial for its application in chiral drug development. Researchers have also investigated the use of transition metal catalysts, such as palladium and copper complexes, to facilitate the formation of the ethynylphenyl group.

One of the most promising applications of 1-Amino-2-(2-Ethynylphenyl)Propan-2-Ol lies in its role as an intermediate in the synthesis of bioactive compounds. For instance, it has been employed in the construction of complex natural products and drug candidates with intricate stereochemistry. The presence of the amino group allows for further functionalization, such as amidation or reductive amination, enabling the creation of diverse chemical libraries for high-throughput screening.

In addition to its role in organic synthesis, 1-Amino-2-(2-Ethynylphenyl)Propan-2-Ol has shown potential in materials science. Its ability to undergo polymerization under specific conditions makes it a candidate for the development of novel polymeric materials with tailored properties. Recent studies have explored its use in click chemistry reactions to form covalent networks with enhanced mechanical and thermal stability.

The biological activity of 1-Amino-2-(2-Ethynylphenyl)Propan-2-Ol has also been a subject of recent research. In vitro assays have demonstrated its ability to modulate key enzymes involved in metabolic pathways, suggesting its potential as a lead compound for drug development. Furthermore, computational studies have revealed that this compound exhibits favorable pharmacokinetic properties, including good solubility and permeability.

From an environmental perspective, the synthesis and application of 1-Amino-2-(2-Ethynylphenyl)Propan-2-Ol have been optimized to minimize ecological impact. Green chemistry principles have been incorporated into its production processes, such as the use of renewable feedstocks and energy-efficient reaction conditions.

In conclusion, 1-Amino-2-(2-Ethynylphenyl)Propan-2-Ol (CAS No 2228985-18-8) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool for researchers in academia and industry alike.